Cas no 4165-81-5 (1,1-diphenyl-buta-1,3-diene)

• Product Name: 1,1-diphenyl-buta-1,3-diene
• CAS No: 4165-81-5
• MF: C₁₆H₁₄
• MW: 206.282364368439
• CID: 927234
• PubChem ID: 609776
• Update Time: 2025-04-19

1,1-diphenyl-buta-1,3-diene Chemical and Physical Properties

Names and Identifiers

• 1,1-diphenyl-buta-1,3-diene
• (1-phenylbuta-1,3-dien-1-yl)benzene
• (1-phenylbuta-1,3-dienyl)benzene
• 1,1'-Diphenyl-1,2,1',2'-tetrahydro-5,5'-disulfandiyl-bis-[1,2,4]triazol-3-on
• 1,1'-diphenyl-1,2,1',2'-tetrahydro-5,5'-disulfanediyl-bis-[1,2,4]triazol-3-one
• 1,1-diphenyl-1,3-butadiene
• buta-1,3-diene-1,1-diyldibenzene
• diphenyl-butadiene
• trans-diphenyl-1,3-butadiene
• GUPMCMZMDAGSPF-UHFFFAOYSA-N
• 1-phenylbuta-1,3-dienylbenzene
• Benzene, 1,1'-(1,3-butadienylidene)bis-
• BENZENE, 1,1'-(1,3-BUTADIENYLIDENE)
• (1-Phenyl-1,3-butadienyl)benzene
• 4165-81-5
• diphenylbutadiene
• AKOS015967523
• (1-Phenyl-1,3-butadienyl)benzene #

• Inchi： 1S/C16H14/c1-2-9-16(14-10-5-3-6-11-14)15-12-7-4-8-13-15/h2-13H,1H2
• InChI Key： GUPMCMZMDAGSPF-UHFFFAOYSA-N
• SMILES： C(=C/C=C)(/C1C=CC=CC=1)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 206.11000
• Monoisotopic Mass: 206.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.30430